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Compound of Interest

Compound Name: Ammonium thiocyanate

Cat. No.: B129041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical characteristics of ammonium thiocyanate (NH₄SCN). The information is curated to

be a vital resource for professionals in research, scientific analysis, and drug development, with

a focus on data-driven insights and practical experimental methodologies.

Physical Characteristics
Ammonium thiocyanate is a colorless, hygroscopic crystalline solid.[1][2] It is odorless and

readily soluble in water. The dissolution in water is an endothermic process, meaning it absorbs

heat from its surroundings.[3][4]

Quantitative Physical Data
The key physical properties of ammonium thiocyanate are summarized in the table below for

easy reference and comparison.
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Property Value Citations

Molecular Formula NH₄SCN [5]

Molecular Weight 76.12 g/mol [1][5]

Appearance
Colorless, hygroscopic

crystalline solid
[1][6]

Odor Odorless [2]

Density 1.305 g/cm³ [7][8]

Melting Point 149.5 °C (decomposes) [7][9]

Boiling Point
Decomposes at approximately

170 °C
[6][9]

Refractive Index 1.685 [7][10]

pH (5% solution) 4.5 - 6.0 [11]

Solubility Profile
Ammonium thiocyanate exhibits high solubility in water and is also soluble in a range of

organic solvents. The solubility in water increases significantly with temperature.
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Solvent
Solubility ( g/100
mL)

Temperature (°C) Citations

Water 128 0 [7][9]

Water 139 20 [7]

Water 162 60 [7]

Ethanol 68 25 [7]

Methanol 74 25 [7]

Acetone 22 25 [7]

Liquid Ammonia Very soluble - [9]

Acetonitrile 7.52 g/100g 18 [8]

Chemical Characteristics
Ammonium thiocyanate is a versatile inorganic compound with a rich and varied chemical

reactivity profile. It serves as a source of the thiocyanate anion (SCN⁻), a pseudohalide, which

imparts many of its characteristic reactions.

Key Chemical Reactions
Thermal Decomposition: Upon heating to around 170 °C, ammonium thiocyanate
decomposes.[6][9] When heated to 200 °C, the dry powder decomposes into ammonia,

hydrogen sulfide, and carbon disulfide, leaving a residue of guanidinium thiocyanate.[9][12]

Isomerization to Thiourea: When heated, ammonium thiocyanate undergoes a reversible

isomerization to form thiourea.[9][12] The equilibrium between the two compounds is

dependent on the temperature. At 150 °C, the equilibrium mixture contains 30.3% thiourea by

weight, while at 180 °C, it contains 25.3% thiourea.[9][12]

Reaction with Acids and Bases: As an ammonium salt, it is weakly acidic and will react with

strong bases to release ammonia gas. For instance, it reacts with sodium hydroxide to form

sodium thiocyanate, ammonia, and water.[9][12] Reaction with strong acids like sulfuric acid
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can lead to the formation of various products depending on the conditions, including

persulfocyanic acid.[13]

Reaction with Oxidizing Agents: Ammonium thiocyanate can react violently or explosively

with strong oxidizing agents such as chlorates, nitrates, and peroxides.[1] Nitric acid can cause

a violent oxidation reaction.[1]

Complex Formation with Metal Ions: The thiocyanate anion readily forms complexes with many

transition metal ions.[14] A classic example is the reaction with ferric (Fe³⁺) ions, which

produces a deep blood-red solution containing the ferric thiocyanate complex.[8][9] This

reaction is highly sensitive and is often used as a qualitative test for the presence of ferric ions.

Spectroscopic Data
Spectroscopy

Wavenumber
(cm⁻¹)

Assignment Citations

Infrared (IR) 3330, 3130 N-H stretching (NH₄⁺) [7]

Infrared (IR) 2055
C≡N stretching

(SCN⁻)
[7]

Infrared (IR) 745 C-S stretching (SCN⁻) [7]

Infrared (IR) 1450, 1680 N-H bending (NH₄⁺) [7]

Raman 2060
Symmetric C≡N

stretching (SCN⁻)
[7]

Experimental Protocols
Detailed methodologies for the determination of key physical and chemical properties of

ammonium thiocyanate are provided below.

Determination of Melting Point (Capillary Method)
This protocol outlines the standard procedure for determining the melting point of a solid

organic compound using a capillary tube apparatus.

Materials:
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Ammonium thiocyanate, finely powdered

Capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle

Procedure:

Ensure the ammonium thiocyanate sample is completely dry and finely powdered using a

mortar and pestle.

Pack the capillary tube with the powdered sample to a height of 2-3 mm by tapping the

sealed end on a hard surface.[5]

Place the packed capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point of ammonium thiocyanate (~149 °C).

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the last solid crystal melts (the end of the melting range).

The melting point is reported as the recorded range. For a pure substance, this range should

be narrow (0.5-1 °C).[3]

Determination of Aqueous Solubility (Isothermal
Method)
This protocol describes a method for determining the solubility of an inorganic salt in water at a

specific temperature.

Materials:
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Ammonium thiocyanate

Distilled water

Constant temperature water bath

Stirring apparatus (magnetic stirrer and stir bar)

Analytical balance

Filtration apparatus (e.g., syringe filter)

Evaporating dish

Oven

Procedure:

Prepare a series of saturated solutions by adding an excess amount of ammonium
thiocyanate to a known volume of distilled water in several flasks.

Place the flasks in a constant temperature water bath and stir the solutions vigorously for a

sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant liquid using a pre-warmed

syringe and filter it to remove any suspended solid particles.

Weigh an empty, dry evaporating dish.

Transfer the filtered solution to the weighed evaporating dish and reweigh to determine the

mass of the solution.

Carefully evaporate the water from the solution by heating it in an oven at a temperature

below the decomposition temperature of ammonium thiocyanate (e.g., 100-110 °C) until a

constant weight is achieved.
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Reweigh the evaporating dish containing the dry salt residue.

The mass of the dissolved salt is the difference between the final and initial weights of the

evaporating dish.

The mass of the water is the difference between the mass of the solution and the mass of

the dissolved salt.

Calculate the solubility in grams of salt per 100 g of water.

Infrared (IR) Spectroscopy of a Solid Sample (Thin Film
Method)
This protocol details the preparation of a solid sample for analysis by infrared spectroscopy.

Materials:

Ammonium thiocyanate

A volatile solvent in which the compound is soluble (e.g., acetone or methanol)

Salt plates (e.g., NaCl or KBr)

FTIR spectrometer

Pipette or dropper

Procedure:

Dissolve a small amount (a few milligrams) of ammonium thiocyanate in a minimal amount

of a volatile solvent.

Place a few drops of the resulting solution onto the surface of a clean, dry salt plate.[7]

Allow the solvent to evaporate completely, leaving a thin, even film of the solid sample on the

plate.[7] A gentle stream of dry air or nitrogen can be used to speed up this process.

Place the salt plate in the sample holder of the FTIR spectrometer.
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Acquire the infrared spectrum according to the instrument's operating instructions.

If the absorption bands are too weak, add more solution to the plate and re-evaporate. If the

bands are too strong, prepare a more dilute solution or a thinner film.

Visualizations
The following diagrams, generated using Graphviz, illustrate key chemical transformations and

an experimental workflow related to ammonium thiocyanate.
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Caption: Synthesis of Ammonium Thiocyanate.
Caption: Thermal Decomposition of NH₄SCN.
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Caption: Isomerization of NH₄SCN to Thiourea.
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Caption: Complex formation with Ferric Ions.
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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